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Compound of Interest

Compound Name: BChE-IN-10

Cat. No.: B12396346

Get Quote

Introduction & Mechanism of Action
BChE-IN-10 (also identified in literature as Compound 6) is a potent, naturally derived

butyrylcholinesterase (BChE) inhibitor isolated from the orchid Bletilla striata.[1][2][3] Unlike

non-selective cholinesterase inhibitors, BChE-IN-10 exhibits a specific mixed-type inhibition

mechanism against BChE with an IC

of 6.4 μM.[1][3][4]

In the context of Alzheimer’s Disease (AD) pathology, BChE activity progressively increases

while Acetylcholinesterase (AChE) activity declines.[5] Consequently, BChE becomes the

predominant enzyme responsible for acetylcholine hydrolysis in the late stages of AD. BChE-
IN-10 serves as a critical chemical probe for elucidating the compensatory roles of BChE in

neurodegeneration and evaluating the therapeutic potential of selective BChE inhibition.

Physicochemical Profile
The following data is critical for accurate molarity calculations and experimental design.
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Parameter Specification

Compound Name BChE-IN-10 (Compound 6)

Catalog Number HY-N10486 (MedChemExpress)

CAS Number 2185837-61-8

Chemical Formula

C

H

O

Molecular Weight 376.40 g/mol

Structure Class Phenanthrene / Polyphenol

Physical State Solid (Powder)

Solubility
Soluble in DMSO (

10 mM recommended)

IC

(BChE)
6.4 μM

Mechanism Mixed-type inhibition

Storage & Stability Guidelines
Polyphenolic compounds like BChE-IN-10 are susceptible to oxidation and hygroscopic

degradation. Strict adherence to these protocols is required to maintain biological activity.

Solid State Storage
Temperature: Store at -20°C (long-term).

Environment: Keep in a desiccated, light-protected container.

Shelf Life: Approximately 3 years if stored properly and unopened.
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Handling: Allow the vial to equilibrate to room temperature (20–25°C) for at least 15 minutes

before opening. This prevents condensation of atmospheric moisture onto the cold powder,

which causes hydrolysis and degradation.

Solution Storage (Stock Solutions)
Solvent:DMSO (Dimethyl Sulfoxide) is the preferred solvent.[6][7] Avoid protic solvents

(ethanol, methanol) for long-term storage as they can facilitate ester exchange or oxidation

over time.

Temperature: Store at -80°C.

Shelf Life: Up to 6 months at -80°C.

Freeze-Thaw: Minimize cycles. Aliquot stocks immediately after preparation.

Recommendation: Single-use aliquots (e.g., 20–50 μL) are superior to bulk stock bottles.

Stability Decision Tree
The following logic flow dictates the handling process to ensure maximum stability.
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Figure 1: Decision tree for the receiving, solubilization, and storage of BChE-IN-10 to prevent

degradation.

Handling Protocol: Reconstitution & Assay Prep
Safety Considerations
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PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Toxicity: As a cholinesterase inhibitor, treat as potentially bioactive and neuroactive. Handle

in a fume hood or biosafety cabinet.

Stock Solution Preparation (10 mM)
Objective: Prepare 1 mL of a 10 mM stock solution. Calculations:

Molecular Weight (MW) = 376.40 g/mol [3][4]

Mass Required =

Protocol:

Weigh 3.76 mg of BChE-IN-10 powder into a sterile microcentrifuge tube.

Add 1.0 mL of high-grade anhydrous DMSO.

Vortex vigorously for 30 seconds.

If particulates remain, sonicate in a water bath at room temperature for 2–5 minutes. Note:

Avoid heating above 30°C.

Inspect visually: The solution should be clear and free of precipitate.

Aliquot immediately into amber tubes (e.g., 50 μL per tube) and freeze at -80°C.

Assay Dilution (Ellman’s Method Context)
BChE-IN-10 is hydrophobic. When diluting into aqueous assay buffer (e.g., Phosphate Buffer

pH 8.0), precipitation may occur if the DMSO concentration is too high.

Max DMSO Tolerance: Ensure final assay DMSO concentration is < 1% (v/v). Most BChE

enzymes tolerate up to 2% DMSO, but 0.5–1% is safer to prevent solvent interference.

Intermediate Dilution Step:

Thaw 10 mM stock.
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Dilute 1:100 in buffer to create a 100 μM working solution (1% DMSO).

Use this working solution to titrate into the assay plate.

Experimental Application: Mixed-Type Inhibition
BChE-IN-10 is a mixed-type inhibitor, meaning it binds to both the free enzyme (E) and the

enzyme-substrate complex (ES). This requires a specific experimental setup to characterize

properly.

Kinetic Characterization Protocol
To validate the mixed-type mechanism, you must vary both the Substrate (Butyrylthiocholine,

BTC) and Inhibitor (BChE-IN-10) concentrations.

Experimental Matrix:

Enzyme: Human or Equine BChE (0.1–0.5 U/mL final).

Substrate (BTC): 5 concentrations (e.g., 0.1, 0.25, 0.5, 1.0, 2.0 mM).

Inhibitor (BChE-IN-10): 4 concentrations (e.g., 0, 3.2, 6.4, 12.8 μM).

Pre-incubation: Incubate Enzyme + Inhibitor for 10–20 minutes at 37°C before adding

substrate. This is critical for equilibrium binding.

Data Analysis:

Plot Lineweaver-Burk curves (1/V vs 1/[S]).

Signature of Mixed Inhibition: The lines will intersect in the second or third quadrant (to the

left of the Y-axis, but not on the X-axis).

will decrease.

may increase or decrease depending on the affinity for E vs ES.
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Figure 2: Kinetic pathway of Mixed-Type Inhibition.[8] BChE-IN-10 (I) binds to both the free

Enzyme (E) and the Enzyme-Substrate complex (ES), forming inactive complexes EI and ESI.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Precipitation in Assay
High DMSO conc. or low

solubility in buffer.

Ensure final DMSO < 1%.

Perform intermediate dilution.

Sonicate working solutions.

Loss of Potency
Hydrolysis due to moisture or

freeze-thaw cycles.

Use fresh aliquots. Ensure

storage at -80°C. Verify stock

concentration via absorbance

if possible.

High Background Signal
Oxidation of the polyphenol

structure.

BChE-IN-10 is a phenol;

oxidized products may be

colored. Keep stocks dark and

use fresh buffer.

Non-linear Kinetics Insufficient pre-incubation time.

Increase Enzyme-Inhibitor pre-

incubation to 20 mins to reach

equilibrium before adding BTC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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